N-phenyl-1-propan-2-ylpiperidine-3-carboxamide

• IUPAC Name: N-phenyl-1-propan-2-ylpiperidine-3-carboxamide
• InChI: InChI=1S/C15H22N2O/c1-12(2)17-10-6-7-13(11-17)15(18)16-14-8-4-3-5-9-14/h3-5,8-9,12-13H,6-7,10-11H2,1-2H3,(H,16,18)
• InChI Key: RCCXQSOUQLJFJS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCCC(C1)C(=O)NC2=CC=CC=C2
• Molecular Formula: C15H22N2O
• Molecular Weight: 246.35 g/mol

Description

N-phenyl-1-propan-2-ylpiperidine-3-carboxamide, also known as HDMP-28, is a synthetic stimulant drug that belongs to the piperidine class. It was first synthesized by the pharmaceutical company Pfizer in the 1960s and has since been used for scientific research purposes. HDMP-28 has been found to have a similar chemical structure to other piperidine-based stimulant drugs such as MDPV and α-PVP, which have been associated with abuse and addiction. However, HDMP-28 is not intended for human consumption and is only used for scientific research.

Mechanism of Action

The mechanism of action of N-phenyl-1-propan-2-ylpiperidine-3-carboxamide is not fully understood, but it is thought to act as a dopamine reuptake inhibitor. This means that it prevents the reuptake of dopamine in the brain, leading to an increase in dopamine levels. Dopamine is a neurotransmitter that is involved in the regulation of mood, motivation, and reward. By increasing dopamine levels, this compound may produce feelings of euphoria and increased energy.
Biochemical and Physiological Effects
This compound has been found to have a number of biochemical and physiological effects. It has been shown to increase dopamine and norepinephrine levels in the brain, which may contribute to its stimulant properties. This compound has also been found to increase heart rate and blood pressure, as well as cause pupil dilation and sweating. These effects are similar to those produced by other stimulant drugs such as cocaine and amphetamines.

Advantages and Limitations for Lab Experiments

N-phenyl-1-propan-2-ylpiperidine-3-carboxamide has several advantages as a research tool. It is relatively easy to synthesize and can be produced in large quantities. It also has a long shelf life, which makes it useful for long-term studies. However, there are also limitations to its use. This compound has been associated with abuse and addiction, which may make it difficult to obtain for research purposes. Additionally, its effects on the brain and body are not fully understood, which may limit its usefulness in certain types of studies.

Future Directions

There are several future directions for research on N-phenyl-1-propan-2-ylpiperidine-3-carboxamide. One area of interest is its potential as a treatment for medical conditions such as ADHD and depression. Further studies are needed to determine its effectiveness and safety in these applications. Another area of interest is its mechanism of action. More research is needed to fully understand how this compound affects the brain and body, which may lead to the development of new drugs with similar properties. Finally, there is a need for further research on the potential risks associated with this compound, including its potential for abuse and addiction.

Synthesis Methods

The synthesis of N-phenyl-1-propan-2-ylpiperidine-3-carboxamide involves the reaction of 3,4-methylenedioxyphenylpropan-2-one with piperidine in the presence of a reducing agent such as sodium borohydride. This results in the formation of this compound as a white crystalline powder. The synthesis of this compound is relatively simple, and the compound can be produced in large quantities.

Scientific Research Applications

N-phenyl-1-propan-2-ylpiperidine-3-carboxamide has been used in scientific research to investigate its potential as a treatment for various medical conditions. It has been found to have stimulant properties similar to other piperidine-based drugs, which may make it useful for treating conditions such as attention deficit hyperactivity disorder (ADHD) and narcolepsy. This compound has also been studied for its potential as a treatment for depression and anxiety.